Cas no 143413-47-2 (L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-)

• Product Name: L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-
• CAS No: 143413-47-2
• MF: C₅₄H₁₁₀N₃₆O₁₀
• MW: 1423.68640375137
• MDL: MFCD08458590
• CID: 108334
• Update Time: 2025-06-08

L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-
• (ARG)9
• H-Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg-OH
• Nonaarginine
• (Arg)9 peptide
• Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg
• H(-Arg)9-OH,Nonaarginine
• H-RRRRRRRRR-NH2
• nona-L-arginine
• Peptide R9
• RRRRRRRRR
• Nona-arginine

• MDL： MFCD08458590
• Inchi： 1S/C54H110N36O10/c55-28(10-1-19-74-46(56)57)37(91)83-29(11-2-20-75-47(58)59)38(92)84-30(12-3-21-76-48(60)61)39(93)85-31(13-4-22-77-49(62)63)40(94)86-32(14-5-23-78-50(64)65)41(95)87-33(15-6-24-79-51(66)67)42(96)88-34(16-7-25-80-52(68)69)43(97)89-35(17-8-26-81-53(70)71)44(98)90-36(45(99)100)18-9-27-82-54(72)73/h28-36H,1-27,55H2,(H,83,91)(H,84,92)(H,85,93)(H,86,94)(H,87,95)(H,88,96)(H,89,97)(H,90,98)(H,99,100)(H4,56,57,74)(H4,58,59,75)(H4,60,61,76)(H4,62,63,77)(H4,64,65,78)(H4,66,67,79)(H4,68,69,80)(H4,70,71,81)(H4,72,73,82)/t28-,29-,30-,31-,32-,33-,34-,35-,36-/m0/s1
• InChI Key： XUNKPNYCNUKOAU-VXJRNSOOSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CCC/N=C(/N)\N)NC([C@H](CCC/N=C(\N)/N)N)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 1422.92000
• Hydrogen Bond Donor Count: 37
• Hydrogen Bond Acceptor Count: 46
• Heavy Atom Count: 100
• Rotatable Bond Count: 70

Experimental Properties

• PSA: 853.22000
• LogP: 3.19200

L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-

L-Arginine and Its Oligopeptide Derivatives: A Comprehensive Overview

L-Arginine, a naturally occurring amino acid, plays a pivotal role in various physiological processes. It is classified as a conditionally essential amino acid, meaning it becomes essential under certain physiological conditions such as stress, trauma, or illness. The CAS number for this compound is 143413-47-2, which uniquely identifies it in chemical databases. L-Arginine is well-known for its role in the synthesis of nitric oxide (NO), a critical molecule involved in vasodilation, immune response, and neurotransmission.

The compound in question, L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl, represents an oligopeptide composed of nine consecutive L-argentine residues. This structure is part of a broader class of arginyl-rich peptides that have garnered significant attention in recent years due to their unique properties and potential applications. The synthesis of such peptides involves intricate chemical processes to ensure the correct stereochemistry and sequence, which are crucial for their biological activity.

Recent studies have highlighted the potential of arginyl-rich peptides in various fields. For instance, research has demonstrated that these peptides can serve as effective carriers for drug delivery systems. Their ability to interact with cell membranes and facilitate the transport of therapeutic molecules across biological barriers makes them invaluable in nanomedicine. Moreover, the presence of multiple arginine residues enhances the peptide's ability to bind to negatively charged surfaces, a property that is exploited in targeted drug delivery systems.

In addition to their role in drug delivery, these peptides have shown promise in regenerative medicine. Lysine-rich peptides have been used to promote tissue repair and regeneration by stimulating cell proliferation and differentiation. Similarly, arginyl-rich peptides are being investigated for their potential to enhance wound healing by modulating inflammatory responses and promoting angiogenesis.

The study of these oligopeptides has also extended into the realm of materials science. Researchers have explored their use as building blocks for self-assembling materials. The ability of arginyl-rich peptides to form amyloid-like fibrils under specific conditions has opened new avenues for the development of bio-inspired materials with applications in sensors, catalysis, and tissue engineering.

From a biochemical perspective, the repetitive sequence of L-argentine residues introduces unique structural features that influence the peptide's solubility, stability, and interaction with other biomolecules. These properties are critical when considering their application in biological systems. For instance, the high positive charge density of these peptides can lead to strong interactions with negatively charged nucleic acids or membrane phospholipids, which can be harnessed for specific biological functions.

Recent advancements in computational modeling have provided deeper insights into the structural dynamics of these oligopeptides. Molecular dynamics simulations have revealed how the repetitive arginine residues influence the peptide's conformational flexibility and propensity to form specific secondary structures. Such insights are invaluable for designing peptides with tailored properties for specific applications.

In conclusion, L-arginy-rich oligopeptides represent a fascinating class of biomolecules with diverse applications across multiple disciplines. From drug delivery to regenerative medicine and materials science, their unique properties continue to drive innovative research directions. As our understanding of these peptides deepens through cutting-edge research methodologies like computational modeling and advanced characterization techniques, we can anticipate even more groundbreaking applications emerging in the near future.